Cas no 1805079-58-6 (3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805079-58-6
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4870925
• Update Time: 2025-10-16

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-2-3-4(10)1-5(8(14)15)13-6(3)7(11)12/h1,7H,2H2,(H,14,15)
• InChI Key： UJAHJVFFLAGJAW-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(=O)O)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid, with the CAS number 1805079-58-6, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a bromomethyl group, a chloro group, a difluoromethyl group, and a carboxylic acid moiety. These substituents confer unique chemical properties and reactivity, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the bromomethyl group and the difluoromethyl group introduces significant electronic and steric effects, which can be exploited to modulate the compound's interactions with biological targets. For instance, researchers have explored its use as a precursor for synthesizing bioactive molecules with potential anti-inflammatory or anti-cancer properties. The carboxylic acid group further enhances its versatility, enabling it to participate in various chemical reactions such as esterification or amidation, which are crucial steps in drug design.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials science. The pyridine ring structure provides a rigid framework that can be utilized in the synthesis of high-performance polymers or as a building block for supramolecular assemblies. Recent advancements in click chemistry have demonstrated how this compound can be efficiently incorporated into larger molecular systems, paving the way for innovative materials with tailored properties.

The synthesis of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the substitution of halogen atoms on the pyridine ring and subsequent functionalization with the desired substituents. Researchers have optimized these processes by employing catalytic systems and green chemistry principles, reducing environmental impact while maintaining product quality.

From an environmental standpoint, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that its chemical stability and bioaccumulation potential are influenced by its functional groups. Efforts are ongoing to develop methods for safe handling and disposal of this compound, ensuring compliance with global safety standards while minimizing ecological risks.

In conclusion, 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-6-carboxylic acid stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new applications and optimize its synthesis pathways, this compound will undoubtedly play an increasingly important role in advancing both scientific knowledge and technological innovation.